(Z)-ethyl 2-((2-((6-chloro-4H-benzo[d][1,3]dioxin-8-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

• IUPAC Name: ethyl 2-[[(2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate
• InChI: InChI=1S/C21H17ClO7/c1-2-26-19(23)10-27-15-3-4-16-17(8-15)29-18(20(16)24)7-12-5-14(22)6-13-9-25-11-28-21(12)13/h3-8H,2,9-11H2,1H3/b18-7-
• InChI Key: RJXQANBYLUMMLH-WSVATBPTSA-N
• Canonical SMILES: CCOC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC4=C3OCOC4)Cl)O2
• Isomeric SMILES: CCOC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC4=C3OCOC4)Cl)/O2
• Molecular Formula: C21H17ClO7
• Molecular Weight: 416.8 g/mol
• CAS No.: 929417-78-7

Description

(Z)-ethyl 2-((2-((6-chloro-4H-benzo[d][1,3]dioxin-8-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate is a useful research compound. Its molecular formula is C21H17ClO7 and its molecular weight is 416.81. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal and Electronic Structure Studies

The crystal and electronic structures of related compounds, such as N,N-di[(5-chloro-2-oxo-2,3-dihydrobenzo[d]oxazole-3-yl)methyl]ethanamine, have been studied to understand their molecular configurations. These studies involve analyzing crystal structures and intermolecular interactions, which are critical in determining the physical and chemical properties of the compounds (Aydın, Soyer, Akkurt, & Büyükgüngör, 2017).

Synthesis and Characterization of Derivatives

Research has been conducted on synthesizing and characterizing various derivatives of related compounds. For example, the synthesis of pyran derivatives from reactions involving 3-oxo-2,3-dihydrobenzofuran highlights the versatility and reactivity of these compounds in chemical synthesis (Mérour & Cossais, 1991). Similarly, studies on the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates demonstrate the potential for creating a wide range of structurally diverse molecules (Spoorthy, Kumar, Rani, & Ravindranath, 2021).

Novel Synthesis Methods

Researchers have developed novel synthesis methods for related chemical structures. For example, the synthesis of 2-substituted-4H-thieno[2,3-d][1,3]oxazin-4-one derivatives demonstrates innovative approaches in organic synthesis, contributing to the expansion of chemical libraries for various applications (El-Ahl, 2000).

Structural Stabilization Studies

The structure of compounds like ethyl 2-(3-ethylsulfinyl-5-methyl-1-benzofuran-2-yl)acetate has been studied to understand how intermolecular interactions, such as hydrogen bonds and aromatic π–π interactions, stabilize their crystal structures (Choi, Seo, Son, & Lee, 2009).

Mechanism of Action

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .

Biochemical Pathways

Compounds with similar structures have been shown to influence pathways related to inflammation and pain, possibly through the inhibition of prostaglandin biosynthesis .

Result of Action

Compounds with similar structures have been shown to inhibit cell proliferation, suggesting potential anti-cancer activity .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For example, the pH can affect the ionization state of the compound, which can influence its absorption and distribution .

Safety and Hazards

This involves studying the compound’s toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

This involves hypothesizing potential applications or areas of study for the compound based on its properties and behavior.